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Compound of Interest

Compound Name: 4-(Pentyloxy)phenol

Cat. No.: B097055

An In-depth Technical Guide to the Health and Safety of 4-(Pentyloxy)phenol for Researchers,
Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the health and safety considerations for 4-
(pentyloxy)phenol, a chemical intermediate of interest in pharmaceutical research and
development. Given the limited specific toxicological data for this compound, this document
synthesizes available information, draws logical inferences from structurally related phenolic
compounds, and outlines rigorous, self-validating safety protocols. The causality behind each
recommendation is explained to empower researchers to work safely and effectively.

Chemical Identity and Physical Properties

4-(Pentyloxy)phenol is a derivative of phenol, appearing as a white to beige powder.[1] Its
core chemical and physical characteristics are summarized below.
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Property Value Source

CAS Number 18979-53-8 [2]

Molecular Formula C11H1602 [2]

Molecular Weight 180.24 g/mol [2]
Appearance White to beige powder [1]

Melting Point 46-49 °C ChemicalBook
Boiling Point ~273.08 °C (rough estimate) [1]

Storage Temperature 0-10°C [1]

Hazard Identification and GHS Classification

The primary known hazards of 4-(pentyloxy)phenol are skin and eye irritation.[1][3] The
Globally Harmonized System (GHS) classification, as notified to the European Chemicals
Agency (ECHA), is presented below.

Hazard Class Hazard Statement Pictogram Signal Word
Skin )
] o H315: Causes skin ]
Corrosion/Irritation S Warning
irritation
Category 2
Serious Eye

o H319: Causes serious )
Damage/Eye Irritation L Warning
eye irritation
Category 2

Inferred and Potential Hazards

Due to the scarcity of specific toxicological data for 4-(pentyloxy)phenol, a cautious approach
is warranted. The toxicological profile of phenol, the parent compound, is well-documented and
provides a basis for inferring potential hazards. Phenol is acutely toxic if swallowed, in contact

with skin, or if inhaled, can cause severe skin burns and eye damage, is suspected of causing

genetic defects, and may cause damage to organs through prolonged or repeated exposure.
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o Acute Toxicity: Phenol exhibits significant acute toxicity with oral LD50 values in rats of 317
mg/kg and dermal LD50 in rabbits of 630 mg/kg. Given the structural similarity, 4-
(pentyloxy)phenol should be handled as a substance with potential for significant acute
toxicity.

o Carcinogenicity: Phenol is not classifiable as to its carcinogenicity to humans (IARC Group
3). However, studies on other phenolic compounds like 4-methoxyphenol have shown
evidence of carcinogenicity in animal models.[4] Therefore, chronic exposure to 4-
(pentyloxy)phenol should be minimized.

» Mutagenicity: Phenol is mutagenic for mammalian somatic cells and bacteria. Until specific
data, such as an Ames test, is available for 4-(pentyloxy)phenol, it should be treated as a
potential mutagen.[5][6]

» Reproductive Toxicity: Phenol may cause adverse reproductive effects and birth defects in
animals. Other alkylphenols, such as 4-nonylphenol, are known endocrine disruptors and
can cause reproductive toxicity.[7] Therefore, appropriate precautions should be taken by
personnel of reproductive age.

Risk Assessment and Exposure Control

A thorough risk assessment is mandatory before commencing any work with 4-
(pentyloxy)phenol. The following workflow diagram illustrates the key steps in this process.
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Risk Assessment Workflow for 4-(Pentyloxy)phenol
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Caption: Risk assessment workflow for laboratory use of 4-(pentyloxy)phenol.
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Engineering Controls

All procedures with the potential to generate dust or aerosols of 4-(pentyloxy)phenol,
including weighing, preparing solutions, and transfers, must be conducted in a certified
chemical fume hood.[8]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to prevent skin and eye contact.

e Eye and Face Protection: Chemical splash goggles and a face shield are required when
handling 4-(pentyloxy)phenol in solid or solution form.[8]

o Skin Protection: A lab coat and appropriate gloves are mandatory. Given that phenol
penetrates nitrile gloves rapidly, double gloving with nitrile gloves or using thicker neoprene
or butyl rubber gloves is recommended.[8] Gloves should be inspected before use and
changed immediately if contamination is suspected.

» Respiratory Protection: If working outside of a fume hood is unavoidable (which is strongly
discouraged), a NIOSH-approved respirator with an organic vapor cartridge is necessary.

Safe Handling, Storage, and Disposal
Handling Protocol

o Preparation: Designate a specific area within a fume hood for handling 4-
(pentyloxy)phenol. Ensure that an emergency eyewash station and safety shower are
readily accessible.[8]

» Personal Protective Equipment: Don all required PPE before handling the chemical.

» Weighing: To minimize dust generation, weigh the solid compound on a tared weigh paper or
in a container within the fume hood.

» Solution Preparation: Slowly add the solid to the solvent with stirring to avoid splashing.

o Post-Handling: After use, decontaminate the work area with soap and water. Remove and
dispose of contaminated PPE properly. Wash hands thoroughly.
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Storage

Store 4-(pentyloxy)phenol in a cool, dry, well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[8] Keep the container tightly sealed and store at the
recommended temperature of 0-10°C.[1]

Disposal

All waste containing 4-(pentyloxy)phenol, including contaminated PPE and cleaning
materials, must be disposed of as hazardous waste.[9][10] Do not dispose of this chemical
down the drain.[9] Collect waste in a clearly labeled, sealed container for pickup by a licensed
hazardous waste contractor.[10][11]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

First Aid Measures
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Exposure Route

First Aid Protocol

Skin Contact

Immediately remove contaminated clothing.
Flush the affected area with copious amounts of
water for at least 15 minutes. After initial water
flush, if available, apply polyethylene glycol
(PEG 300 or 400) to the affected area. Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
eyelids occasionally. Remove contact lenses if
present and easy to do. Seek immediate

medical attention.

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

Inhalation
stopped, give artificial respiration. Seek
immediate medical attention.
Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water and
Ingestion have them drink a small amount of water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.

Spill Response

e Small Spills (in a fume hood):

o Ensure proper PPE is worn.

o Contain the spill with an inert absorbent material (e.g., vermiculite, sand).

o Carefully scoop the absorbed material into a labeled hazardous waste container.

o Decontaminate the spill area with soap and water.

o Large Spills (or spills outside a fume hood):
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Evacuate the immediate area.

[e]

o

Alert others and your supervisor.

[¢]

If safe to do so, increase ventilation and close the doors to the area.

[¢]

Contact your institution's emergency response team.

Fire Fighting

o Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[8]

 Firefighter Protection: Firefighters should wear self-contained breathing apparatus and full
protective gear.[8]

Toxicological Data Summary

The following table summarizes the known toxicological data for 4-(pentyloxy)phenol and
provides data for phenol for comparative purposes.
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Toxicological 4- Phenol (for
. ) Source
Endpoint (Pentyloxy)phenol comparison)
Acute Oral Toxicity )
Data not available 317 mg/kg (rat)
(LD50)
Acute Dermal Toxicity ] ]
Data not available 630 mg/kg (rabbit)
(LD50)
Skin o :
) o Causes skin irritation Corrosive [1]
Corrosion/Irritation
Serious Eye Causes serious eye )
o L Corrosive [3]
Damage/Irritation irritation
o ) Mutagenic in some
Mutagenicity Data not available
tests
) o ) IARC Group 3 (Not
Carcinogenicity Data not available N
classifiable)
. o _ May cause adverse
Reproductive Toxicity Data not available [12]

effects

Conclusion

While 4-(pentyloxy)phenol has confirmed skin and eye irritating properties, a comprehensive

toxicological profile is not yet available. Therefore, it is imperative that researchers and drug

development professionals handle this compound with the utmost care, assuming it may

possess hazards similar to other toxic phenolic compounds. Adherence to the rigorous

engineering controls, personal protective equipment protocols, and emergency procedures

outlined in this guide is essential for ensuring a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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